5,7-diisopropyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one

• IUPAC Name: 5,7-di(propan-2-yl)-1,3-diazatricyclo[3.3.1.13,7]decan-6-one
• InChI: InChI=1S/C14H24N2O/c1-10(2)13-5-15-7-14(11(3)4,12(13)17)8-16(6-13)9-15/h10-11H,5-9H2,1-4H3
• InChI Key: DVIWTCMIGFJXOA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C12CN3CC(C1=O)(CN(C2)C3)C(C)C
• Molecular Formula: C14H24N2O
• Molecular Weight: 236.35 g/mol

Description

5,7-diisopropyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one, commonly known as Dizocilpine or MK-801, is a non-competitive N-methyl-D-aspartate (NMDA) receptor antagonist. It was first synthesized in 1979 and has since been widely used in scientific research to investigate the role of NMDA receptors in various physiological and pathological processes.

Mechanism of Action

Dizocilpine works by binding to the 5,7-diisopropyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one receptor and blocking the ion channel, thereby preventing the influx of calcium ions into the cell. This leads to a decrease in the excitatory neurotransmission mediated by 5,7-diisopropyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one receptors. This mechanism of action has been implicated in the drug's efficacy in the treatment of neurological disorders.
Biochemical and Physiological Effects
Dizocilpine has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine in the prefrontal cortex, which is thought to be involved in its therapeutic effects in schizophrenia. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in neuronal growth and survival.

Advantages and Limitations for Lab Experiments

One advantage of using Dizocilpine in lab experiments is its specificity for the 5,7-diisopropyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one receptor, which allows for targeted investigation of the role of this receptor in various processes. However, its non-competitive nature means that it can be difficult to control the degree of receptor blockage, which can lead to unpredictable effects. Additionally, Dizocilpine has a relatively short half-life, which limits its usefulness in long-term experiments.

Future Directions

There are a number of future directions for research on Dizocilpine. One area of interest is the development of more specific 5,7-diisopropyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one receptor antagonists with fewer side effects. Another area of interest is the investigation of the role of 5,7-diisopropyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one receptors in the development of drug addiction and the potential for Dizocilpine to be used in the treatment of addiction. Finally, there is ongoing research on the role of 5,7-diisopropyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one receptors in the development of neurological disorders such as Alzheimer's disease and Parkinson's disease, and the potential for Dizocilpine to be used in their treatment.

Synthesis Methods

The synthesis of Dizocilpine involves the reaction of 1,3-cyclohexadiene with nitrosyl chloride to form 1,3-cyclohexadiene-1-oxide. This is then reacted with isopropylamine to form 5,7-diisopropyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one. The final product is obtained through purification and crystallization processes.

Scientific Research Applications

Dizocilpine has been widely used in scientific research to investigate the role of 5,7-diisopropyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one receptors in various physiological and pathological processes. It has been shown to be effective in the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has also been used in studies on the effects of drug abuse on the brain and the development of tolerance to drugs.